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Cat. No.: B12774785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclobutrifluram, a novel succinate dehydrogenase inhibitor (SDHI) nematicide and fungicide,

is undergoing global registration for use on a variety of crops and turf.[1] Its mode of action

involves the disruption of mitochondrial respiration in target pests.[2] Understanding the

potential impact of this active ingredient on non-target organisms is crucial for a comprehensive

environmental risk assessment and to ensure its safe and sustainable use. This technical guide

provides a detailed toxicological profile of cyclobutrifluram on a range of non-target

organisms, based on data from regulatory assessments and scientific studies.

Data Presentation: Quantitative Toxicity Data
The following tables summarize the key quantitative toxicity endpoints for cyclobutrifluram
across various non-target organisms. These values are essential for risk quotient calculations

and for comparing the relative sensitivity of different species.

Table 1: Avian Toxicity of Cyclobutrifluram
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Test Species Endpoint
Value (mg
a.i./kg bw/day)

Toxicity
Classification

Reference

Bobwhite Quail

(Colinus

virginianus)

Acute Oral LD50 >2000
Practically Non-

toxic
[3]

Mallard Duck

(Anas

platyrhynchos)

Acute Oral LD50 >2000
Practically Non-

toxic
[3]

Bobwhite Quail

(Colinus

virginianus)

Sub-acute

Dietary LC50
>5200 ppm

Practically Non-

toxic
[3]

Mallard Duck

(Anas

platyrhynchos)

Sub-acute

Dietary LC50
>5200 ppm

Practically Non-

toxic
[3]

Bobwhite Quail

(Colinus

virginianus)

Chronic

Reproduction

NOAEC

1000 ppm - [3]

Mallard Duck

(Anas

platyrhynchos)

Chronic

Reproduction

NOAEC

1000 ppm - [3]

Table 2: Aquatic Toxicity of Cyclobutrifluram
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Test Species Endpoint
Value (mg
a.i./L)

Toxicity
Classification

Reference

Fish

Rainbow Trout

(Oncorhynchus

mykiss)

Acute LC50 (96-

hr)
1.8 Moderately Toxic [3]

Bluegill Sunfish

(Lepomis

macrochirus)

Acute LC50 (96-

hr)
2.5 Moderately Toxic [3]

Sheepshead

Minnow

(Cyprinodon

variegatus)

Acute LC50 (96-

hr)
1.5 Moderately Toxic [3]

Fathead Minnow

(Pimephales

promelas)

Chronic NOEC

(Early Life-

Stage)

0.18 - [3]

Aquatic

Invertebrates

Daphnia magna

(Water Flea)

Acute EC50 (48-

hr)
1.2 Moderately Toxic [3]

Mysid Shrimp

(Americamysis

bahia)

Acute LC50 (96-

hr)
0.11 Highly Toxic [3]

Daphnia magna

(Water Flea)

Chronic NOEC

(21-day)
0.056 - [3]

Table 3: Terrestrial Invertebrate Toxicity of Cyclobutrifluram
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Test Species Endpoint Value
Toxicity
Classification

Reference

Honey Bee (Apis

mellifera)

Acute Contact

LD50 (48-hr)
>100 µg a.i./bee

Practically Non-

toxic
[3]

Acute Oral LD50

(48-hr)
>100 µg a.i./bee

Practically Non-

toxic
[3]

Chronic Oral

NOEC (10-day,

adult)

400 mg/kg diet
No adverse

effects observed
[4]

Chronic Oral

NOED (larval)
24.6 µg a.i./larva

No adverse

effects observed
[5]

Earthworm

(Eisenia fetida)

Acute LC50 (14-

day)

>500 mg a.i./kg

soil
- [3]

Chronic

Reproduction

NOEC

125 mg a.i./kg

soil
- [3]

Soil Mites

(Hypoaspis

aculeifer)

Chronic

Reproduction

NOEC

1000 mg/kg dry

soil

No effects on

reproduction
[4]

Table 4: Soil Microorganism Toxicity of Cyclobutrifluram
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Process Endpoint
Value (mg
a.i./kg dry soil)

Effect Reference

Nitrogen

Transformation
NOEC 4.15

No adverse

effects
[6]

Carbon

Transformation
NOEC 4.15

No adverse

effects
[6]

Experimental Protocols
The ecotoxicological studies for cyclobutrifluram were conducted following internationally

recognized guidelines, primarily those established by the Organisation for Economic Co-

operation and Development (OECD). These standardized protocols ensure the reliability and

comparability of the data generated.

Avian Toxicity Testing
Acute Oral Toxicity (OECD 223): This test determines the median lethal dose (LD50) of a

substance after a single oral dose. Birds, typically one gallinaceous species (e.g., Bobwhite

Quail) and one waterfowl species (e.g., Mallard Duck), are dosed via gavage. They are then

observed for 14 days for mortality and clinical signs of toxicity.

Dietary Toxicity (OECD 205): This study assesses the median lethal concentration (LC50) in

the diet. Birds are fed a diet containing the test substance for five days, followed by a three-

day observation period on a normal diet.

Reproductive Toxicity (OECD 206): This long-term study evaluates the effects of the test

substance on the reproductive success of birds. Adult birds are exposed to the treated diet

for an extended period, and endpoints such as egg production, fertility, and chick survival are

monitored.

Aquatic Toxicity Testing
Fish Acute Toxicity (OECD 203): This test determines the concentration that is lethal to 50%

of the test fish (LC50) over a 96-hour exposure period. Commonly used species include

Rainbow Trout (cold water) and Bluegill Sunfish (warm water).
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Aquatic Invertebrate Acute Immobilisation Test (OECD 202): This study assesses the

concentration that causes 50% of the daphnids (Daphnia magna) to become immobilized

(EC50) within a 48-hour exposure period.

Fish Early-life Stage Toxicity Test (OECD 210): This is a chronic test that exposes the early

life stages of fish (eggs, larvae, and juveniles) to the test substance to determine the No-

Observed-Effect-Concentration (NOEC).

Daphnia magna Reproduction Test (OECD 211): This chronic study evaluates the impact of

the test substance on the reproductive output of Daphnia magna over a 21-day period.

Terrestrial Invertebrate Toxicity Testing
Honey Bee Acute Contact and Oral Toxicity (OECD 213 & 214): These tests determine the

acute contact and oral LD50 values for adult honey bees. For the contact test, the substance

is applied directly to the thorax of the bees. For the oral test, bees are fed a treated sucrose

solution.

Honey Bee Larval Toxicity Test (OECD 237): This study assesses the effects of the test

substance on honey bee larvae development and survival. Larvae are fed a diet containing

the test substance for several days.

Earthworm Acute Toxicity Test (OECD 207): This test determines the LC50 of a substance in

artificial soil over a 14-day period using the earthworm species Eisenia fetida.

Earthworm Reproduction Test (OECD 222): This chronic study evaluates the effects of the

test substance on the reproductive output (cocoon production and hatchling success) of

Eisenia fetida.

Soil Microorganism Testing
Soil Microorganisms: Nitrogen and Carbon Transformation Tests (OECD 216 & 217): These

studies assess the potential impact of a substance on key microbial processes in the soil.

The rates of nitrogen transformation (nitrification) and carbon transformation (glucose-

induced respiration) are measured in treated soil samples over a period of 28 days.

Mandatory Visualization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12774785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams illustrate the typical experimental workflows for assessing the toxicity of

a pesticide like cyclobutrifluram on key non-target organisms.
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Caption: Workflow for Avian Toxicity Assessment of Cyclobutrifluram.
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Caption: Workflow for Aquatic Toxicity Assessment of Cyclobutrifluram.
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Caption: Workflow for Terrestrial Invertebrate Toxicity Assessment.

Conclusion
Based on the available ecotoxicological data, cyclobutrifluram generally demonstrates a low

to moderate toxicity profile for many non-target organisms. It is classified as practically non-

toxic to birds and honey bees on an acute basis.[3] For aquatic organisms, it ranges from

moderately toxic to fish and daphnids to highly toxic to mysid shrimp.[3] In the soil

compartment, cyclobutrifluram shows low toxicity to earthworms and does not adversely

affect key microbial processes at expected environmental concentrations.[3][6]

A comprehensive risk assessment integrates this toxicity data with exposure estimates to

determine the potential for adverse effects under realistic field conditions. The information

presented in this guide provides the foundational toxicological data for such assessments,

enabling researchers, scientists, and drug development professionals to better understand the

environmental profile of cyclobutrifluram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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